5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid

• IUPAC Name: 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H13NO4/c1-9-2-4-10(5-3-9)14(18)16-13-7-6-11(17)8-12(13)15(19)20/h2-8,17H,1H3,(H,16,18)(H,19,20)
• InChI Key: AAUCFFHULPLITE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)O)C(=O)O
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol

Description

5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid, also known as mefenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat menstrual pain, arthritis, and other inflammatory conditions. It is a member of the anthranilic acid derivatives family and is structurally related to other NSAIDs such as aspirin and ibuprofen.

Mechanism of Action

Mefenamic acid works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for causing pain, fever, and inflammation. By inhibiting the production of prostaglandins, 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid reduces inflammation and pain.
Biochemical and Physiological Effects:
Mefenamic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in the inflammatory response. It has also been shown to inhibit the production of leukotrienes, which are involved in the inflammatory response. Mefenamic acid has also been shown to reduce fever and pain.

Advantages and Limitations for Lab Experiments

Mefenamic acid has a number of advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable and can be stored for long periods of time. However, 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid has some limitations for lab experiments. It is not water-soluble and can be difficult to dissolve in some solvents. It is also known to be photosensitive and can degrade when exposed to light.

Future Directions

There are a number of future directions for research on 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid. One area of research is the development of new 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid derivatives with improved pharmacological properties. Another area of research is the investigation of the molecular mechanisms underlying the anti-inflammatory and analgesic effects of 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid. Additionally, research could be conducted on the potential use of 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid in the treatment of other inflammatory conditions, such as inflammatory bowel disease and rheumatoid arthritis.

Synthesis Methods

Mefenamic acid can be synthesized from 2,3-dimethylaniline and 4-chlorobenzoyl chloride through a series of reactions. The first step involves the reaction of 2,3-dimethylaniline with phosgene to form 2,3-dimethylphenyl isocyanate. This isocyanate is then reacted with sodium hydroxide to form the corresponding sodium salt, which is then reacted with 4-chlorobenzoyl chloride to form 5-hydroxy-2-[(4-methylbenzoyl)amino]benzoic acid acid.

Scientific Research Applications

Mefenamic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, which cause inflammation and pain. Mefenamic acid is also known to inhibit the production of leukotrienes, which are involved in the inflammatory response.